Cas no 183902-42-3 (N-[2-Methyl-5-(prop-1-en-2-yl)cyclohex-2-en-1-yl]aniline)
183902-42-3 structure
Product Name:N-[2-Methyl-5-(prop-1-en-2-yl)cyclohex-2-en-1-yl]aniline
CAS No:183902-42-3
MF:C16H21N
MW:227.34464430809
CID:2783928
PubChem ID:71349478
Update Time:2025-04-21
N-[2-Methyl-5-(prop-1-en-2-yl)cyclohex-2-en-1-yl]aniline Chemical and Physical Properties
Names and Identifiers
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- N-[2-Methyl-5-(prop-1-en-2-yl)cyclohex-2-en-1-yl]aniline
- 183902-42-3
- DTXSID30775330
-
- Inchi: 1S/C16H21N/c1-12(2)14-10-9-13(3)16(11-14)17-15-7-5-4-6-8-15/h4-9,14,16-17H,1,10-11H2,2-3H3
- InChI Key: OOAMQOGCOHOCOX-UHFFFAOYSA-N
- SMILES: N(C1C=CC=CC=1)C1C(C)=CCC(C(=C)C)C1
Computed Properties
- Exact Mass: 227.167399674Da
- Monoisotopic Mass: 227.167399674Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 297
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 12Ų
N-[2-Methyl-5-(prop-1-en-2-yl)cyclohex-2-en-1-yl]aniline Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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